N-[1-(2-Chlorophenyl)ethyl]-2-cyano-N-methylpyridine-3-sulfonamide

• IUPAC Name: N-[1-(2-chlorophenyl)ethyl]-2-cyano-N-methylpyridine-3-sulfonamide
• InChI: InChI=1S/C15H14ClN3O2S/c1-11(12-6-3-4-7-13(12)16)19(2)22(20,21)15-8-5-9-18-14(15)10-17/h3-9,11H,1-2H3
• InChI Key: JIXHYWLHEJMZSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Cl)N(C)S(=O)(=O)C2=C(N=CC=C2)C#N
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol
• CAS No.: 1935779-41-1

Description

“N-[1-(2-Chlorophenyl)ethyl]-2-cyano-N-methylpyridine-3-sulfonamide” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic aromatic ring with one nitrogen atom, and a sulfonamide group, which is a functional group consisting of a sulfur atom, two oxygen atoms, and a nitrogen atom. It also contains a chlorophenyl group, which is a phenyl ring with a chlorine atom attached.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the pyridine ring might undergo electrophilic substitution reactions, and the sulfonamide group could participate in various reactions involving the nitrogen atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and stability. These properties are typically determined experimentally.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug action. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific data, it’s difficult to assess the safety and hazards of this compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its interactions with biological systems, which could reveal potential uses in medicine or other fields.